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Compound of Interest

Compound Name: AL-3138

Cat. No.: B15570684

For Research Use Only. Not for use in diagnostic procedures.

Introduction

AL-3138, also known as 11-Deoxy-16-fluoro PGF2q, is a synthetic analogue of prostaglandin
F2a (PGF2a). Prostaglandins are a group of physiologically active lipid compounds that exhibit
diverse hormone-like effects. As an analogue of PGF2a, AL-3138 is anticipated to be a potent
agonist at the prostaglandin F receptor, making it a valuable tool for researchers in various
fields, including smooth muscle physiology, reproductive biology, and glaucoma research.
Proper reconstitution and storage of AL-3138 powder are critical to ensure its stability and
biological activity in experimental settings.

These application notes provide detailed protocols for the reconstitution and storage of AL-
3138 powder, based on the known properties of the parent compound, PGF2a, and other
prostaglandin analogues.

Data Presentation

Due to the limited availability of specific data for AL-3138, the following tables summarize the
solubility and storage information for the closely related compound, Prostaglandin F2a
(PGF2a), which can be used as a guideline.

Table 1: Solubility of Prostaglandin F2a
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Solvent Approximate Solubility Reference
DMSO ~100 mg/mL [1112]
Ethanol ~100 mg/mL [1][2]
PBS (pH 7.2) ~10 mg/mL [2]
Water 1 mg/mL
Table 2: Storage and Stability of Prostaglandin F2a
Storage .
Form Stability Notes Reference
Temperature
Crystalline Solid -20°C > 4 years As supplied.
Solution in _ _
) Aliquot to avoid
Organic Solvent At least two
-20°C repeated freeze-
(e.g., Ethanol, years (for PGE1)
thaw cycles.
DMSO)
Avoid repeated
freeze-thaw
Aqueous ».8°C Stable for 30 cycles. Not
Solution days. recommended
for long-term
storage.
Several months Avoid repeated
Agueous o
) Frozen (-20°C) in single-use freeze-thaw
Solution _
aliquots. cycles.

Experimental Protocols
Protocol 1: Reconstitution of AL-3138 Powder

This protocol describes the preparation of a stock solution of AL-3138. It is recommended to

prepare a concentrated stock solution in an organic solvent, which can then be further diluted

in aqueous buffers or cell culture media for experiments.
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Materials:

AL-3138 powder

Anhydrous ethanol or Dimethyl sulfoxide (DMSO)

Sterile, airtight vials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of AL-3138 powder to warm to room temperature before opening
to prevent moisture condensation.

o Solvent Addition: Based on the desired stock concentration and the solubility data for PGF2a
(Table 1), carefully add the appropriate volume of anhydrous ethanol or DMSO to the vial.
For example, to prepare a 10 mg/mL stock solution, add 100 pL of solvent to 1 mg of AL-
3138 powder.

» Dissolution: Cap the vial tightly and vortex gently until the powder is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particulates.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, airtight
vials. This will minimize contamination and degradation from repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C.

Protocol 2: Storage of AL-3138

Proper storage is crucial for maintaining the integrity of AL-3138.

Storage of Powder:

e The lyophilized powder of AL-3138 should be stored at -20°C upon receipt.
» When stored correctly, the powder should be stable for at least two years.

Storage of Reconstituted Solutions:
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e Organic Stock Solutions: Stock solutions of AL-3138 in anhydrous ethanol or DMSO should
be stored at -20°C. It is advisable to use these solutions within one year.

e Aqueous Solutions: The preparation of aqueous stock solutions is not recommended for
long-term storage due to the potential for hydrolysis and degradation. If an aqueous solution
must be prepared, it should be made fresh for each experiment. For short-term storage,
agueous solutions of PGF2a have been shown to be stable for up to 30 days at 2-8°C.
However, it is best practice to use freshly prepared aqueous dilutions.

Mandatory Visualization
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Caption: Workflow for Reconstituting AL-3138 Powder.
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Caption: Postulated Signaling Pathway of AL-3138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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